Cas no 2649061-60-7 (methyl 2-isocyanato-2-methylpentanoate)

• Product Name: methyl 2-isocyanato-2-methylpentanoate
• CAS No: 2649061-60-7
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• CID: 6080676
• PubChem ID: 140246749
• Update Time: 2025-10-21

methyl 2-isocyanato-2-methylpentanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-isocyanato-2-methylpentanoate
• EN300-1458601
• 2649061-60-7

• Inchi： 1S/C8H13NO3/c1-4-5-8(2,9-6-10)7(11)12-3/h4-5H2,1-3H3
• InChI Key： FJFBPECCKYSLBK-UHFFFAOYSA-N
• SMILES： O(C)C(C(C)(CCC)N=C=O)=O

Computed Properties

• Exact Mass: 171.08954328g/mol
• Monoisotopic Mass: 171.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55.7Ų

Additional information on methyl 2-isocyanato-2-methylpentanoate

Methyl 2-Isocyanato-2-Methylpentanoate (CAS No. 2649061-60-7): An Overview of Its Properties and Applications

Methyl 2-isocyanato-2-methylpentanoate (CAS No. 2649061-60-7) is a versatile compound with significant applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This article provides a comprehensive overview of its chemical properties, synthesis methods, and potential applications, drawing on the latest research findings to offer a detailed and up-to-date perspective.

Chemical Structure and Properties

Methyl 2-isocyanato-2-methylpentanoate is an ester derivative characterized by the presence of an isocyanate group (-N=C=O) and a methyl ester group (-COOCH₃). The molecular formula of this compound is C₈H₁₅NO₃, and its molecular weight is approximately 165.21 g/mol. The isocyanate group is highly reactive, making it a valuable intermediate in the synthesis of urethanes, polyurethanes, and other nitrogen-containing compounds.

The compound exhibits good solubility in organic solvents such as methanol, ethanol, and dichloromethane. Its melting point is around -30°C, and it has a boiling point of approximately 180°C at atmospheric pressure. These physical properties make it suitable for use in a variety of chemical processes and reactions.

Synthesis Methods

The synthesis of methyl 2-isocyanato-2-methylpentanoate can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 2-methylpentanoic acid with methyl alcohol to form the corresponding methyl ester, followed by the conversion of the carboxylic acid to an isocyanate using phosgene or other suitable reagents.

A more recent and environmentally friendly approach involves the use of carbodiimides or other coupling agents to directly convert the carboxylic acid to the isocyanate derivative. This method reduces the formation of toxic byproducts and is more compatible with green chemistry principles.

Applications in Pharmaceuticals

Methyl 2-isocyanato-2-methylpentanoate has found applications in the pharmaceutical industry due to its reactivity and versatility. It can be used as an intermediate in the synthesis of various drugs, particularly those containing urethane or amide functionalities. For example, it has been utilized in the development of anti-inflammatory agents, analgesics, and antiviral drugs.

Recent studies have explored the potential of this compound in the design of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active form within the body through metabolic processes. The use of methyl 2-isocyanato-2-methylpentanoate as a prodrug intermediate can enhance drug solubility, stability, and bioavailability, thereby improving therapeutic outcomes.

Materials Science Applications

In materials science, methyl 2-isocyanato-2-methylpentanoate plays a crucial role in the synthesis of polyurethanes and other polymer materials. Polyurethanes are widely used in coatings, adhesives, foams, and elastomers due to their excellent mechanical properties and resistance to environmental factors such as UV radiation and moisture.

The reactivity of the isocyanate group allows for controlled polymerization reactions, enabling the customization of polymer properties such as hardness, flexibility, and thermal stability. This makes methyl 2-isocyanato-2-methylpentanoate an essential component in the development of advanced materials for various industrial applications.

Safety Considerations

While methyl 2-isocyanato-2-methylpentanoate offers numerous benefits, it is important to handle this compound with care due to its reactivity. Proper safety measures should be implemented during storage and handling to prevent exposure to skin or inhalation. Personal protective equipment (PPE) such as gloves, goggles, and respirators should be used when working with this compound.

In addition to safety precautions, it is essential to follow local regulations and guidelines for the disposal of any waste products generated during its use. Proper waste management practices help ensure environmental protection and compliance with regulatory requirements.

Conclusion

Methyl 2-isocyanato-2-methylpentanoate (CAS No. 2649061-60-7) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and reactivity make it an invaluable intermediate in various processes. By staying informed about the latest research developments and adhering to safety guidelines, scientists and engineers can continue to harness the potential of this compound for innovative applications in multiple fields.